4-Azido-N-Fmoc-D-phenylalanine
Overview
Description
4-Azido-N-Fmoc-D-phenylalanine is a highly versatile compound with extensive applications in scientific research . It is an unusual amino acid used in Solid Phase Peptide Synthesis (SPPS) for the synthesis of photoreactive affinity labels . The side-chain azido (N3) group is stable in trifluoroacetic acid (TFA) or piperidine (Pip), two reagents commonly used in SPPS .
Synthesis Analysis
Fmoc-4-azido-L-phenylalanine is used in Solid Phase Peptide Synthesis (SPPS) for the synthesis of photoreactive affinity labels . The azido group can be readily converted to an amine on the solid phase or in solution via the Staudinger reduction .Molecular Structure Analysis
The molecular formula of 4-Azido-N-Fmoc-D-phenylalanine is C24H20N4O4 . Its molecular weight is 428.44 .Chemical Reactions Analysis
Fmoc-4-azido-L-phenylalanine has found utility in synthesizing a diverse range of peptides, proteins, and biologically active molecules . It serves as a valuable starting material for the synthesis of various azide-containing compounds .Physical And Chemical Properties Analysis
4-Azido-N-Fmoc-D-phenylalanine is an off-white to brownish powder . It is clearly soluble in methanol at a concentration of 2.5% .Scientific Research Applications
Solid Phase Peptide Synthesis (SPPS)
4-Azido-N-Fmoc-D-phenylalanine is used in Solid Phase Peptide Synthesis (SPPS) for the synthesis of photoreactive affinity labels . The side-chain azido (N3) group is stable in trifluoroacetic acid (TFA) or piperidine (Pip), two reagents commonly used in SPPS .
Synthesis of Biologically Active Molecules
This compound has found utility in synthesizing a diverse range of peptides, proteins, and biologically active molecules .
Functionalization of Proteins
The in-vivo incorporation of clickable unnatural amino acids such as 4-Azido-L-phenylalanine with unique reactivity at a defined position is used for functionalization of proteins .
Click Chemistry
The azide functionalities in the protein can be modified with almost any alkyne bearing molecule by Cu (I)-catalyzed azide-alkyne cycloaddition (CuAAC) . This is a type of click chemistry, which is a popular method for bioconjugation.
Photoreactive Affinity Labels
4-Azido-N-Fmoc-D-phenylalanine is used to synthesize photoreactive affinity labels . These labels are used in biological research to study protein-protein interactions, protein-nucleic acid interactions, and protein-ligand interactions.
Biochemical and Biophysical Research
Due to its unique properties, 4-Azido-N-Fmoc-D-phenylalanine is used in various biochemical and biophysical research applications .
Safety and Hazards
When handling 4-Azido-N-Fmoc-D-phenylalanine, it is advised to avoid breathing mist, gas, or vapours. Contact with skin and eyes should be avoided. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
properties
IUPAC Name |
(2R)-3-(4-azidophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N4O4/c25-28-27-16-11-9-15(10-12-16)13-22(23(29)30)26-24(31)32-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21-22H,13-14H2,(H,26,31)(H,29,30)/t22-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDDCQWPWXJJNFA-JOCHJYFZSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=CC=C(C=C4)N=[N+]=[N-])C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@H](CC4=CC=C(C=C4)N=[N+]=[N-])C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Fmoc-D-4-azidophe | |
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